Cas no 1315362-62-9 (2-(2-Bromo-6-(difluoromethoxy)phenyl)acetonitrile)

• Product Name: 2-(2-Bromo-6-(difluoromethoxy)phenyl)acetonitrile
• CAS No: 1315362-62-9
• MF: C₉H₆BrF₂NO
• MW: 262.050848484039
• CID: 6630739
• PubChem ID: 130047521
• Update Time: 2025-10-29

2-(2-Bromo-6-(difluoromethoxy)phenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile, 2-bromo-6-(difluoromethoxy)-
• 1315362-62-9
• 2-(2-BROMO-6-(DIFLUOROMETHOXY)PHENYL)ACETONITRILE
• 2-(2-Bromo-6-(difluoromethoxy)phenyl)acetonitrile

• Inchi： 1S/C9H6BrF2NO/c10-7-2-1-3-8(14-9(11)12)6(7)4-5-13/h1-3,9H,4H2
• InChI Key： ISIUDWIHDYBLCL-UHFFFAOYSA-N
• SMILES： C1(CC#N)=C(OC(F)F)C=CC=C1Br

Computed Properties

• Exact Mass: 260.96008g/mol
• Monoisotopic Mass: 260.96008g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 33Ų

Experimental Properties

• Density: 1.568±0.06 g/cm3(Predicted)
• Boiling Point: 298.7±35.0 °C(Predicted)

Additional information on 2-(2-Bromo-6-(difluoromethoxy)phenyl)acetonitrile

Comprehensive Overview of 2-(2-Bromo-6-(difluoromethoxy)phenyl)acetonitrile (CAS No. 1315362-62-9)

2-(2-Bromo-6-(difluoromethoxy)phenyl)acetonitrile (CAS No. 1315362-62-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the class of arylacetonitriles, which are known for their versatility in synthetic chemistry. Its molecular formula, C₉H₆BrF₂NO, highlights the presence of a bromine atom and a difluoromethoxy group, both of which contribute to its reactivity and potential applications. Researchers are particularly interested in this compound for its role as an intermediate in the synthesis of more complex molecules, including potential drug candidates and advanced materials.

The 2-(2-Bromo-6-(difluoromethoxy)phenyl)acetonitrile structure is characterized by a phenyl ring substituted with a bromine atom at the 2-position and a difluoromethoxy group at the 6-position. The acetonitrile moiety attached to the phenyl ring enhances the compound's utility in nucleophilic substitution reactions, making it a valuable building block in organic synthesis. Recent studies have explored its use in the development of fluorinated compounds, which are increasingly important in medicinal chemistry due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend of incorporating fluorine atoms into drug molecules to improve their pharmacokinetic properties.

In the context of green chemistry and sustainable synthesis, 2-(2-Bromo-6-(difluoromethoxy)phenyl)acetonitrile has been investigated for its potential to reduce waste and improve reaction efficiency. The compound's stability under various conditions makes it suitable for use in catalytic processes, which are a focal point in modern chemical research. Additionally, its compatibility with cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, has been noted in recent publications. These reactions are pivotal in the construction of complex organic frameworks, further underscoring the compound's importance in synthetic chemistry.

From a commercial perspective, the demand for 2-(2-Bromo-6-(difluoromethoxy)phenyl)acetonitrile is driven by its applications in the pharmaceutical industry, particularly in the development of small-molecule therapeutics. The compound's ability to serve as a precursor for biologically active molecules has made it a subject of interest for drug discovery programs. Furthermore, its potential use in agrochemicals has been explored, given the need for novel pest control agents with improved efficacy and environmental safety. This dual applicability in pharmaceuticals and agrochemicals positions the compound as a high-value intermediate in the chemical industry.

Recent advancements in analytical techniques, such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, have facilitated the characterization and quality control of 2-(2-Bromo-6-(difluoromethoxy)phenyl)acetonitrile. These techniques ensure the compound's purity and consistency, which are critical for its use in sensitive applications. Moreover, the integration of computational chemistry tools has enabled researchers to predict the compound's behavior in various reactions, streamlining the development of new synthetic routes. This interdisciplinary approach highlights the compound's relevance in contemporary chemical research.

In summary, 2-(2-Bromo-6-(difluoromethoxy)phenyl)acetonitrile (CAS No. 1315362-62-9) is a multifaceted compound with significant potential in both academic and industrial settings. Its structural attributes, combined with its reactivity and applicability in diverse fields, make it a valuable asset in the realm of organic synthesis. As research continues to uncover new uses for this compound, its role in advancing drug discovery, material science, and sustainable chemistry is expected to grow, solidifying its position as a key player in modern chemical innovation.